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Compound Name: 17-methylnonadecanoyl-CoA

Cat. No.: B15597660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the enzymatic activity of 17-
methylnonadecanoyl-CoA, a very-long-chain anteiso-branched fatty acyl-CoA, in the context

of other acyl-CoAs. Due to a lack of specific experimental data for 17-methylnonadecanoyl-
CoA in the current scientific literature, this document focuses on the key enzymatic pathways

involved in the metabolism of branched-chain and very-long-chain fatty acids. We present

available quantitative data for related acyl-CoA molecules to offer a comparative framework

and provide detailed experimental protocols that can be adapted to study the enzymatic activity

of 17-methylnonadecanoyl-CoA.

Introduction to Branched-Chain Fatty Acids (BCFAs)
Branched-chain fatty acids are characterized by the presence of one or more methyl groups

along their acyl chain. They are found in various organisms and can be synthesized de novo

from branched-chain amino acid catabolism.[1] BCFAs, such as 17-methylnonadecanoyl-
CoA, play roles in membrane fluidity and cellular signaling. Their metabolism involves several

key enzyme classes, including acyl-CoA synthetases, acyl-CoA oxidases, and carnitine

palmitoyltransferases.

Metabolic Pathway Overview
The metabolism of 17-methylnonadecanoyl-CoA is expected to follow the general pathways

established for other very-long-chain fatty acids (VLCFAs) and BCFAs. This involves an initial
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activation step, followed by degradation through β-oxidation, which for VLCFAs and BCFAs,

primarily occurs in peroxisomes.[2][3]
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Prepare Reaction Mix
(Buffer, ATP, CoA, MgCl2)

Add [1-¹⁴C]17-methylnonadecanoyl-CoA
(Substrate)

Initiate with ACSL Enzyme

Incubate at 37°C

Stop Reaction
(Quenching Solution)

Phase Separation
(Heptane Extraction)

Aqueous Phase (contains Acyl-CoA)

Measure Radioactivity
(Scintillation Counting)

 

Prepare Reaction Mix
(Buffer, FAD, HRP, Chromogen)

Add ACOX Enzyme

Initiate with 17-methylnonadecanoyl-CoA

Monitor Absorbance Change

Calculate H₂O₂ Production Rate
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Prepare Reaction Mix
(Buffer, BSA)

Add CPT Enzyme

Initiate with Substrates
(Acyl-CoA, [³H]Carnitine)

Incubate at 37°C

Stop Reaction
(HCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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